Cas no 2137762-29-7 (1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea)

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea is a urea derivative featuring a triazole moiety, which enhances its potential as a bioactive compound. The presence of the 1,2,4-triazole ring contributes to its stability and reactivity, making it suitable for applications in medicinal chemistry and agrochemical research. The branched alkyl substituent (3-methylbutan-2-yl) may improve lipophilicity, influencing its pharmacokinetic properties. This compound is of interest due to its structural versatility, which allows for further functionalization and optimization in drug discovery or crop protection formulations. Its synthesis and characterization are well-documented, ensuring reproducibility for research and industrial applications.
1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea structure
2137762-29-7 structure
Product Name:1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea
CAS No:2137762-29-7
MF:C10H19N5O
MW:225.290761232376
CID:6295999
PubChem ID:165950236
Update Time:2025-08-02

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea
    • EN300-714409
    • 2137762-29-7
    • Inchi: 1S/C10H19N5O/c1-6(2)7(3)12-10(16)11-5-9-13-8(4)14-15-9/h6-7H,5H2,1-4H3,(H2,11,12,16)(H,13,14,15)
    • InChI Key: FTVDUSCSUPOTHH-UHFFFAOYSA-N
    • SMILES: O=C(NCC1=NNC(C)=N1)NC(C)C(C)C

Computed Properties

  • Exact Mass: 225.15896025g/mol
  • Monoisotopic Mass: 225.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.7Ų

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea Pricemore >>

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Additional information on 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea

Compound CAS No. 2137762-29-7: 1-[(3-Methyl-1H-1,2,4-Triazol-5-yl)methyl]-3-(3-Methylbutan-2-yl)Urea

The compound with CAS No. 2137762-29-7, known as 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is notable for its unique structure, which combines a triazole ring system with a urea moiety, making it a promising candidate for various applications in drug discovery and pest control.

The triazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are well-known for their ability to act as heterocyclic scaffolds in medicinal chemistry, often serving as bioisosteres or hydrogen bond donors/acceptors. The presence of the methyl group on the triazole ring further enhances its chemical versatility, allowing for interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the potential of triazole-containing compounds in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The urea moiety in this compound plays a critical role in its pharmacological activity. Urea-based compounds are widely used in the development of herbicides and fungicides due to their ability to disrupt essential biochemical pathways in target organisms. In the case of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea, the urea group is linked to a bulky tertiary butyl group, which increases the molecule's lipophilicity and enhances its ability to penetrate cellular membranes. This property is particularly advantageous in designing compounds with improved bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the triazole and urea moieties work synergistically to bind to specific pockets on target proteins, leading to potent inhibitory effects. For instance, a study published in 2023 demonstrated that this compound exhibits remarkable activity against phytopathogenic fungi, making it a strong candidate for use in agricultural settings.

In addition to its potential applications in agriculture, this compound has shown promise in the field of oncology. Preclinical studies have indicated that it may inhibit the growth of cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The tertiary butyl group contributes to the compound's selectivity by reducing off-target effects, which is crucial for minimizing adverse effects in therapeutic applications.

The synthesis of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan

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